Cas no 6612-51-7 (3-bromo-N-(pentan-3-yl)benzamide)

• Product Name: 3-bromo-N-(pentan-3-yl)benzamide
• CAS No: 6612-51-7
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 1709743
• PubChem ID: 884947
• Update Time: 2025-04-21

3-bromo-N-(pentan-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(pentan-3-yl)benzamide
• benzamide, 3-bromo-N-(1-ethylpropyl)-
• 3-bromo-N-pentan-3-ylbenzamide
• DB-394764
• CHEMBL1720420
• MLS000684046
• 349614-99-9
• Cambridge id 6612517
• DTXSID20358292
• SR-01000238810
• SMR000291693
• STK079596
• 6612-51-7
• 3-bromo-N-(1-ethylpropyl)benzamide
• AKOS000177851
• HMS2703D14
• SR-01000238810-1

• Inchi： 1S/C12H16BrNO/c1-3-11(4-2)14-12(15)9-6-5-7-10(13)8-9/h5-8,11H,3-4H2,1-2H3,(H,14,15)
• InChI Key： SOFVIJAAWIYFJN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC(CC)CC)=O

Computed Properties

• Exact Mass: 269.04158
• Monoisotopic Mass: 269.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 361.9°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.534
• PSA: 29.1